Cas no 1701668-33-8 (3-(2-bromo-3-nitrophenyl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(2-bromo-3-nitrophenyl)-2,2-dimethylpropan-1-amine
• CAS No: 1701668-33-8
• MF: C₁₁H₁₅BrN₂O₂
• MW: 287.153002023697
• CID: 5939799
• PubChem ID: 108175022
• Update Time: 2025-05-23

3-(2-bromo-3-nitrophenyl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-3-nitrophenyl)-2,2-dimethylpropan-1-amine
• 1701668-33-8
• EN300-1912375

• Inchi： 1S/C11H15BrN2O2/c1-11(2,7-13)6-8-4-3-5-9(10(8)12)14(15)16/h3-5H,6-7,13H2,1-2H3
• InChI Key： DODYYSBAXYXECM-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CC(C)(C)CN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 286.03169g/mol
• Monoisotopic Mass: 286.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-(2-bromo-3-nitrophenyl)-2,2-dimethylpropan-1-amine

Professional Introduction to Compound with CAS No. 1701668-33-8 and Product Name: 3-(2-bromo-3-nitrophenyl)-2,2-dimethylpropan-1-amine

The compound identified by the CAS number 1701668-33-8 and the product name 3-(2-bromo-3-nitrophenyl)-2,2-dimethylpropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both bromo and nitro substituents on the phenyl ring, combined with a branched aliphatic side chain, makes this compound a versatile intermediate for synthesizing novel therapeutic agents.

In recent years, the development of small-molecule inhibitors targeting specific biological pathways has been a cornerstone of modern drug design. The 3-(2-bromo-3-nitrophenyl)-2,2-dimethylpropan-1-amine structure exhibits promising properties that make it an attractive candidate for further investigation. The bromo and nitro groups are well-known pharmacophores that can modulate the electronic properties of the aromatic ring, thereby influencing binding interactions with biological targets. This feature is particularly valuable in designing molecules with enhanced affinity and selectivity for therapeutic receptors.

One of the most compelling aspects of this compound is its potential role in the development of treatments for neurological disorders. Current research indicates that molecules incorporating similar structural motifs may interact with neurotransmitter receptors, offering a pathway to modulate neuronal activity. The 2,2-dimethylpropan-1-amine side chain provides steric bulk, which can be leveraged to optimize binding affinities while minimizing off-target effects. Such structural features are critical in ensuring that novel therapeutics exhibit high efficacy with minimal side effects.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques, combined with molecular docking simulations, have been instrumental in identifying promising scaffolds like 3-(2-bromo-3-nitrophenyl)-2,2-dimethylpropan-1-amine. These methods allow researchers to predict binding affinities and metabolic stability with remarkable accuracy, streamlining the drug discovery process. The integration of such computational tools with experimental validation has accelerated the development pipeline for new pharmaceuticals.

The pharmacological profile of this compound is further enhanced by its solubility characteristics. The presence of polar functional groups improves water solubility, which is a crucial factor for oral bioavailability and intravenous administration. This balance between lipophilicity and polarity ensures that the molecule can traverse biological membranes while remaining sufficiently soluble for effective distribution throughout the body.

Moreover, the synthesis of 3-(2-bromo-3-nitrophenyl)-2,2-dimethylpropan-1-amine involves well-established organic reactions that are scalable for industrial production. The use of readily available starting materials and optimized synthetic routes makes this compound economically viable for large-scale manufacturing. This aspect is particularly important for translating laboratory discoveries into commercial therapeutics that can reach patients in need.

From a medicinal chemistry perspective, the versatility of this scaffold allows for further derivatization to explore new pharmacological activities. By modifying substituents on the phenyl ring or altering the aliphatic side chain, researchers can generate libraries of compounds with tailored properties. Such diversity-oriented synthesis (DOS) approaches are increasingly employed to discover novel molecular entities with improved therapeutic profiles.

In conclusion, 3-(2-bromo-3-nitrophenyl)-2,2-dimethylpropan-1-amine represents a promising candidate for further pharmaceutical development. Its unique structural features, combined with favorable physicochemical properties, make it an attractive starting point for designing next-generation therapeutics. As research in medicinal chemistry continues to evolve, compounds like this one will play a pivotal role in addressing unmet medical needs across various therapeutic areas.